N~1~-{[2-(dimethylamino)-3-pyridinyl]methyl}-N~2~,N~2~-dimethylglycinamide

• IUPAC Name: 2-(dimethylamino)-N-[[2-(dimethylamino)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C12H20N4O/c1-15(2)9-11(17)14-8-10-6-5-7-13-12(10)16(3)4/h5-7H,8-9H2,1-4H3,(H,14,17)
• InChI Key: SUFIEOPLGFVAHY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(=O)NCC1=C(N=CC=C1)N(C)C
• Molecular Formula: C12H20N4O
• Molecular Weight: 236.31 g/mol

Description

N~1~-{[2-(dimethylamino)-3-pyridinyl]methyl}-N~2~,N~2~-dimethylglycinamide, commonly known as DMG, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic benefits. DMG is a derivative of the amino acid glycine and is a precursor to the neurotransmitter N,N-dimethylglycine, which is involved in various physiological processes.

Mechanism of Action

The exact mechanism of action of DMG is not fully understood, but it is thought to involve the modulation of various biochemical pathways. DMG is a precursor to N,N-dimethylglycine, which is involved in the methylation cycle and the production of S-adenosylmethionine (SAMe). SAMe is a key player in various physiological processes, including neurotransmitter synthesis, DNA methylation, and the regulation of gene expression. DMG may also act as an antioxidant and protect cells from oxidative damage.
Biochemical and Physiological Effects
DMG has been shown to have various biochemical and physiological effects. DMG supplementation has been shown to increase the levels of N,N-dimethylglycine in the blood, indicating that DMG is readily absorbed and metabolized by the body. DMG has been shown to increase the activity of natural killer cells and enhance antibody production, indicating that DMG may have immunostimulatory effects. DMG has also been shown to improve cognitive function and reduce symptoms of autism and ADHD, indicating that DMG may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

DMG has several advantages for lab experiments. DMG is readily available and can be synthesized using relatively simple methods. DMG is also stable and can be stored for long periods without significant degradation. Additionally, DMG has been extensively studied and has a well-established safety profile. However, DMG also has some limitations for lab experiments. DMG can be expensive to synthesize, and the purity of the resulting product can vary depending on the synthesis method used. Additionally, the exact mechanism of action of DMG is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of DMG. One area of interest is the potential anti-cancer properties of DMG. Further studies are needed to determine the exact mechanism by which DMG inhibits the growth of cancer cells and to investigate its potential as a cancer therapy. Another area of interest is the potential use of DMG as a neuroprotective agent. Further studies are needed to determine the optimal dosage and administration route of DMG for the treatment of neurological disorders such as autism and ADHD. Additionally, the potential use of DMG as an immunostimulatory agent for the treatment of infectious diseases warrants further investigation.

Synthesis Methods

DMG can be synthesized through various methods, including the reaction of glycine with formaldehyde and dimethylamine or the reaction of N,N-dimethylglycine with formaldehyde and pyridine. The most commonly used method for the synthesis of DMG involves the reaction of glycine with formaldehyde and dimethylamine. The reaction takes place in a solvent such as methanol or ethanol, and the resulting product is purified through various techniques such as recrystallization or chromatography.

Scientific Research Applications

DMG has been extensively studied for its potential therapeutic benefits, particularly in the areas of immunology and neurology. DMG has been shown to enhance immune function by increasing antibody production and stimulating the activity of natural killer cells. Additionally, DMG has been shown to improve cognitive function and reduce symptoms of autism and attention deficit hyperactivity disorder (ADHD). DMG has also been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.